Cas no 121307-80-0 (6-(Trifluoromethyl)pyridine-2-thiol)

• Product Name: 6-(Trifluoromethyl)pyridine-2-thiol
• CAS No: 121307-80-0
• MF: C₆H₄F₃NS
• MW: 179.162870407104
• MDL: MFCD09864680
• CID: 91522
• PubChem ID: 26986088
• Update Time: 2025-04-18

6-(Trifluoromethyl)pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• PYRIDINES
• 3-Fluoro-5-nitro-2-hydroxypyridine
• 3-Fluoro-5-nitropyridin-2-ol
• 5-Nitropyridin-2-ylboronic acid
• 6-(4-Methoxybenzylcarbamoyl)pyridine-3-boronic acid
• N-4-Methoxybenzyl 5-borono-2-pyridinecarboxamide
• Methyl 2-hydroxy-3-nitro-5-pyridinecarboxylate
• Methyl 6-hydroxy-5-nitronicotinate
• 2-Mercapto-6-(trifluoromethyl)pyridine
• 6-(TRIFLUOROMETHYL)PYRIDINE-2-THIOL
• 2(1H)-Pyridinethione, 6-(trifluoromethyl)-
• 2-Sulphanyl-6-(trifluoromethyl)pyridine
• 6-trifluoromethylpyridine-2-thiol
• ACMC-20ewbf
• AG-D-46293
• CTK0H0347
• SBB055555
• SureCN1770029
• 2-Mercapto-6-(trifluoromethyl)pyridine, 6-(Trifluoromethyl)pyridine-2-thiol
• ALYJTYDJRKXVJG-UHFFFAOYSA-N
• A804712
• AB53855
• SCHEMBL1770029
• MFCD09864680
• 121307-80-0
• DTXSID60650489
• 6-(trifluoromethyl)-1H-pyridine-2-thione
• PS-11727
• 6-(Trifluoromethyl)pyridine-2(1H)-thione
• AM706
• FT-0678188
• CS-0318713
• AKOS011050966
• 6-(Trifluoromethyl)pyridine-2-thiol

• MDL： MFCD09864680
• Inchi： 1S/C6H4F3NS/c7-6(8,9)4-2-1-3-5(11)10-4/h1-3H,(H,10,11)
• InChI Key： VIBIZDLLHPQBRV-UHFFFAOYSA-N
• SMILES： S=C1C=CC=C(C(F)(F)F)N1

Computed Properties

• Exact Mass: 179.00172
• Monoisotopic Mass: 179.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Density: 1.391
• Boiling Point: 187.3°C at 760 mmHg
• Flash Point: 67.1°C
• Refractive Index: 1.494
• PSA: 12.89
• LogP: 2.38910

6-(Trifluoromethyl)pyridine-2-thiol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines